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Compound of Interest

Compound Name: Acid Violet 49

Cat. No.: B1666536 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Acid Violet 49 (C.I. 42640) is a synthetic anionic dye belonging to the triarylmethane class.[1]

[2] Its primary industrial applications are in the dyeing of textiles such as wool, silk, and

polyamides.[1][3] While not a conventional reagent for protein visualization in electrophoresis,

its chemical properties as a water-soluble anionic dye suggest a potential for this application,

analogous to the widely used Coomassie Brilliant Blue stains.

This document provides a proposed, theoretical protocol for the use of Acid Violet 49 in

staining proteins separated by polyacrylamide gel electrophoresis (PAGE). It is important to

note that there is no established, validated protocol for the use of Acid Violet 49 for this

purpose in scientific literature. The following methodologies are extrapolated from standard

protocols for other anionic dyes, such as Coomassie Brilliant Blue and Acid Violet 17, and

should be considered a starting point for optimization.

Physicochemical Properties of Acid Violet 49
A summary of the key properties of Acid Violet 49 is presented below.
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Property Value Reference

C.I. Name Acid Violet 49, 42640 [1]

CAS Number 1694-09-3 [1]

Molecular Formula C₃₉H₄₀N₃NaO₆S₂ [1]

Molecular Weight 733.87 g/mol [1]

Appearance Violet Powder [1]

Solubility in Water > 65 g/L [4]

Solubility in Ethanol Soluble [1]

Proposed Mechanism of Staining
The theoretical staining mechanism of Acid Violet 49 for proteins in an acrylamide gel is based

on electrostatic interactions. In an acidic environment, the basic amino acid residues (such as

lysine, arginine, and histidine) in the protein become protonated, acquiring a positive charge.

The negatively charged sulfonate groups of the anionic Acid Violet 49 dye molecules would

then bind to these positively charged sites, resulting in the visualization of the protein bands.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

http://www.worlddyevariety.com/acid-dyes/acid-violet-49.html
http://www.worlddyevariety.com/acid-dyes/acid-violet-49.html
http://www.worlddyevariety.com/acid-dyes/acid-violet-49.html
http://www.worlddyevariety.com/acid-dyes/acid-violet-49.html
http://www.worlddyevariety.com/acid-dyes/acid-violet-49.html
https://www.tradeindia.com/products/acid-violet-dyes-6106161.html
http://www.worlddyevariety.com/acid-dyes/acid-violet-49.html
https://www.benchchem.com/product/b1666536?utm_src=pdf-body
https://www.benchchem.com/product/b1666536?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666536?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proposed Mechanism of Anionic Dye Staining
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Protein Electrophoresis and Staining Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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